5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione

• IUPAC Name: 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C11H21N3S/c1-2-13-9-14(8-12-11(13)15)10-6-4-3-5-7-10/h10H,2-9H2,1H3,(H,12,15)
• InChI Key: NMOBWQTVPAUEOX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CN(CNC1=S)C2CCCCC2
• Molecular Formula: C11H21N3S
• Molecular Weight: 227.37 g/mol

Description

5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione (CETT) is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. CETT belongs to the class of thione-containing heterocycles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various biological processes. 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has been shown to inhibit the activity of bacterial and fungal enzymes, leading to the disruption of their metabolic pathways. Additionally, 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has been shown to inhibit the replication of viruses by interfering with their viral proteins.
Biochemical and Physiological Effects:
5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has been shown to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their destruction. Additionally, 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has also been shown to possess antioxidant activity, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has several advantages for lab experiments, including its ease of synthesis and its broad spectrum of biological activities. However, 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione. One possible direction is to explore its potential as a novel anticancer agent. Another direction is to investigate its potential as an antiviral agent against emerging viral infections, such as COVID-19. Additionally, further research is needed to understand the mechanism of action of 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione and to optimize its synthesis for improved yields and purity.

Synthesis Methods

The synthesis of 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione involves the reaction of cyclohexylamine, ethylamine, and thiourea in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, leading to the formation of 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione as the final product. The synthesis of 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has been optimized to achieve high yields and purity.

Scientific Research Applications

5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, antiviral, anti-inflammatory, and anticancer properties. 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has been tested against various microorganisms, including bacteria and fungi, and has shown promising results in inhibiting their growth. Additionally, 5-cyclohexyl-1-ethyl-1,3,5-triazinane-2-thione has been shown to possess potent antiviral activity against several viruses, including herpes simplex virus and human immunodeficiency virus.